Cas no 1697747-08-2 (3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane)

• Product Name: 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane
• CAS No: 1697747-08-2
• MF: C₁₀H₁₉BrO₃
• MW: 267.160063028336
• CID: 5561501
• PubChem ID: 106449124
• Update Time: 2025-07-18

3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-[2-(2-methylpropoxy)ethoxy]oxolane
• EN300-1133533
• 1697747-08-2
• 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane

• Inchi： 1S/C10H19BrO3/c1-8(2)5-12-3-4-14-10-7-13-6-9(10)11/h8-10H,3-7H2,1-2H3
• InChI Key： GRBYKWUZYMXGSD-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCCOCC(C)C

Computed Properties

• Exact Mass: 266.05176g/mol
• Monoisotopic Mass: 266.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane

Introduction to 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane (CAS No. 1697747-08-2) in Modern Chemical Research

3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane, identified by its CAS number 1697747-08-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This oxolane derivative, characterized by its bromine substituent and ethoxy chains, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel bioactive molecules. The compound's intricate architecture, featuring a brominated ring system linked to alkoxy side chains, positions it as a versatile building block for further chemical modifications and applications.

The relevance of 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane is underscored by its increasing utilization in synthetic organic chemistry, particularly in the construction of complex molecular frameworks. Its bromine atom serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the synthesis of heterocyclic compounds and drug candidates. Additionally, the presence of ethoxy groups enhances solubility and reactivity, making it an attractive candidate for medicinal chemistry applications.

In recent years, the pharmaceutical industry has shown heightened interest in oxolane derivatives due to their potential biological activity. 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane is being explored as a precursor in the synthesis of molecules with antimicrobial, anti-inflammatory, and anticancer properties. The oxolane ring itself is known for its stability and ability to mimic carbohydrate structures, which is advantageous for designing carbohydrate-based drugs. The bromine substituent further facilitates functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic targets.

One of the most compelling aspects of 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the compound's reactivity, researchers can design kinase inhibitors with improved selectivity and potency. The ethoxy side chains contribute to optimal pharmacokinetic profiles by enhancing bioavailability and reducing metabolic degradation.

The synthesis of 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a brominated oxolane core, followed by selective alkylation or etherification to introduce the ethoxy and 2-methylpropoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These synthetic strategies reflect the compound's importance as a synthetic intermediate in modern drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced the understanding of 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane's reactivity. Molecular modeling studies have provided insights into how structural modifications influence biological activity, enabling more targeted design of derivatives with enhanced therapeutic efficacy. These computational approaches are complemented by experimental investigations, which validate theoretical predictions and guide optimization efforts.

The compound's versatility extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For instance, its structural motifs can be incorporated into polymers to improve material properties such as thermal stability and mechanical strength. In agrochemistry, derivatives of 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane are being explored as novel pesticides or herbicides due to their ability to interact with biological targets in plants and pests.

The safety profile of 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to established protocols for storage, handling, and disposal to mitigate any potential risks associated with its use.

Future research directions for 3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane include exploring new synthetic pathways that improve yield and sustainability. Additionally, investigating its role in developing next-generation therapeutics remains a priority. As our understanding of molecular interactions evolves, so too will the applications of this versatile compound.

In conclusion,3-bromo-4-2-(2-methylpropoxy)ethoxyoxolane (CAS No. 1697747-08-2) represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features make it an invaluable tool for researchers seeking to design novel bioactive molecules with therapeutic potential. As scientific exploration continues，this compound will undoubtedly play an increasingly important role in shaping the future of medicine and materials science.